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Compound of Interest

Compound Name: 2,3,4,7-Tetramethyloctane

Cat. No.: B15455353 Get Quote

An In-depth Guide to the Molecular Properties of 2,3,4,7-Tetramethyloctane

This technical guide provides a detailed overview of the molecular formula and molecular

weight of the branched-chain alkane, 2,3,4,7-tetramethyloctane. The information is intended

for researchers, scientists, and professionals in the field of drug development and chemical

analysis.

Molecular Composition and Weight
2,3,4,7-Tetramethyloctane is a saturated hydrocarbon with the molecular formula C₁₂H₂₆.[1][2]

Its molecular weight is derived from the sum of the atomic weights of its constituent atoms. The

atomic weight of carbon is approximately 12.011 u, and the atomic weight of hydrogen is

approximately 1.008 u.[3][4][5]

The molecular weight is calculated as follows:

(12 × 12.011) + (26 × 1.008) = 144.132 + 26.208 = 170.340 u

The following table summarizes the key quantitative data for 2,3,4,7-tetramethyloctane.
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Parameter Value

Molecular Formula C₁₂H₂₆

Molar Mass 170.34 g/mol

Number of Carbon Atoms 12

Number of Hydrogen Atoms 26

Experimental Protocols
The determination of the molecular formula and weight of a compound like 2,3,4,7-
tetramethyloctane typically involves the following standard analytical techniques:

Mass Spectrometry (MS): This is a primary technique for determining the molecular weight of

a compound. In a typical workflow, the sample is first ionized, and the resulting ions are

separated based on their mass-to-charge ratio. The peak with the highest mass-to-charge

ratio in the mass spectrum generally corresponds to the molecular ion, providing a direct

measurement of the molecular weight.

Elemental Analysis: This method determines the percentage composition of each element in

a compound. For a hydrocarbon like 2,3,4,7-tetramethyloctane, combustion analysis is

commonly employed. A weighed sample of the compound is burned in an excess of oxygen,

and the resulting carbon dioxide and water are collected and weighed. From these masses,

the percentages of carbon and hydrogen in the original sample can be calculated, which in

turn allows for the determination of the empirical formula. The molecular formula can then be

deduced by comparing the empirical formula weight with the molecular weight determined by

mass spectrometry.

Logical Relationship Diagram
The following diagram illustrates the logical flow from the compound's name to its molecular

properties.
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Relationship between Compound Name, Formula, and Molecular Weight

2,3,4,7-Tetramethyloctane

Molecular Formula
C12H26

Determines

Molecular Weight
~170.34

Calculated from

Atomic Weights
C: ~12.011
H: ~1.008

Used in Calculation

Click to download full resolution via product page

Compound Properties Flowchart

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15455353#2-3-4-7-tetramethyloctane-molecular-
formula-and-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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